Cas no 76883-37-9 ((R,Z)-quinuclidin-3-one oxime hydrochloride)

• Product Name: (R,Z)-quinuclidin-3-one oxime hydrochloride
• CAS No: 76883-37-9
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD00829072
• CID: 569514
• PubChem ID: 9582121
• Update Time: 2025-07-01

(R,Z)-quinuclidin-3-one oxime hydrochloride Chemical and Physical Properties

Names and Identifiers

• Quinuclidin-3-one oxime hydrochloride
• 1-Azabicyclo[2.2.2]octan-3-one,oxime, hydrochloride (1:1)
• 3-HYDROXYIMINOQUINUCLIDINE HYDROCHLORIDE
• Chinuclidin-3-on-oxim,Hydrochlorid
• quinuclidin-3-oneoximeHCl
• NSC-83398
• J-502666
• N-[(3Z)-1-azabicyclo[2.2.2]octan-3-ylidene]hydroxylamine hydrochloride
• (Z)-quinuclidin-3-one oxime hydrochloride
• NSC83398
• (NZ)-N-(1-azabicyclo[2.2.2]octan-3-ylidene)hydroxylamine;hydrochloride
• CHEMBL541832
• 76883-37-9
• MFCD00829072
• AKOS022185499
• AS-9213
• QUINUCLIDIN-3-ONEOXIMEHYDROCHLORIDE
• (R,Z)-quinuclidin-3-one oxime hydrochloride

• MDL： MFCD00829072
• Inchi： 1S/C7H12N2O.ClH/c10-8-7-5-9-3-1-6(7)2-4-9;/h6,10H,1-5H2;1H/b8-7+;
• InChI Key： CSKIUBQPEHEMAN-USRGLUTNSA-N
• SMILES： Cl.O/N=C1\CN2CCC\1CC2

Computed Properties

• Exact Mass: 176.07200
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Density: 1.39
• Boiling Point: 261°Cat760mmHg
• Flash Point: 111.7°C
• PSA: 35.83000
• LogP: 1.28210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on (R,Z)-quinuclidin-3-one oxime hydrochloride

Introduction to (R,Z)-Quinuclidin-3-one Oxime Hydrochloride (CAS No. 76883-37-9)

(R,Z)-Quinuclidin-3-one oxime hydrochloride (CAS No. 76883-37-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R,Z)-quinuclidin-3-one oxime hydrochloride, is a derivative of quinuclidine, a bicyclic amine with a unique chemical structure that confers it with various biological activities. The compound's structure and properties make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of (R,Z)-quinuclidin-3-one oxime hydrochloride consists of a quinuclidine ring with an oxime functional group attached to the 3-position, and a hydrochloride salt to enhance its solubility and stability. The presence of the oxime group imparts the molecule with unique reactivity and biological properties, making it an interesting target for drug discovery and development.

Recent studies have explored the potential applications of (R,Z)-quinuclidin-3-one oxime hydrochloride in various therapeutic areas. One notable area of research is its use as a cholinesterase inhibitor. Cholinesterase inhibitors are crucial in the treatment of neurodegenerative diseases such as Alzheimer's disease, where they help to increase the levels of acetylcholine, a neurotransmitter that is essential for cognitive function. Studies have shown that (R,Z)-quinuclidin-3-one oxime hydrochloride exhibits potent cholinesterase inhibitory activity, making it a promising candidate for further investigation in this field.

Another area of interest is the compound's potential as an antidepressant. Depression is a complex disorder that affects millions of people worldwide, and current treatments often have limited efficacy or significant side effects. Research has indicated that (R,Z)-quinuclidin-3-one oxime hydrochloride may modulate serotonin and norepinephrine levels, which are key neurotransmitters involved in mood regulation. Preliminary studies have shown promising results, suggesting that this compound could be developed into a novel antidepressant with improved efficacy and fewer side effects.

In addition to its potential therapeutic applications, (R,Z)-quinuclidin-3-one oxime hydrochloride has been studied for its pharmacokinetic properties. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for its development as a drug candidate. Recent pharmacokinetic studies have demonstrated that (R,Z)-quinuclidin-3-one oxime hydrochloride has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are important factors for drug development.

The safety profile of (R,Z)-quinuclidin-3-one oxime hydrochloride has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

From a synthetic chemistry perspective, the preparation of (R,Z)-quinuclidin-3-one oxime hydrochloride involves several steps, including the formation of the quinuclidine ring and the introduction of the oxime group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for its commercialization as a pharmaceutical product.

In conclusion, (R,Z)-quinuclidin-3-one oxime hydrochloride (CAS No. 76883-37-9) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the treatment of various diseases.